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Compound of Interest

Compound Name:
2-Chloro-N-(2-isopropyl-6-

methylphenyl)acetamide

Cat. No.: B1605290 Get Quote

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Propisochlor (CAS No. 86763-47-5) is a selective, pre-emergence aniline herbicide used to

control annual grasses and some broad-leaved weeds in various crops, including maize,

soybeans, and sunflowers.[1] Its mode of action involves the inhibition of protein synthesis in

germinating plants.[1] This guide provides a comprehensive overview of the toxicological data

for Propisochlor, compiled and synthesized from authoritative sources to support risk

assessment and safety evaluations in research and development settings.
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Property Value Source

Chemical Name

2-Chloro-N-(2-ethyl-6-

methylphenyl)-N-

(isopropoxymethyl)acetamide

[1][2]

Molecular Formula C15H22ClNO2 [2][3]

Molecular Weight 283.79 g/mol [2][3]

Appearance

Pure: Colorless liquid;

Technical: Brown or amber-

colored viscous liquid

[4][5]

Water Solubility 184 mg/L at 20-25°C [4][5]

Melting Point 21.6 °C [5]

Toxicological Profile
Acute Toxicity
Propisochlor is classified as harmful if swallowed and harmful in contact with skin.[6][7][8] The

available data on acute toxicity are summarized below.

Route Species Value Classification Source

Oral Rat
LD50: 2290 -

3433 mg/kg

Harmful if

swallowed
[1][5][6]

Dermal Rat/Rabbit
LD50: >2000

mg/kg

Harmful in

contact with skin
[1][5][6][9]

Inhalation Rat
LC50 (4h): >5.0

mg/L

Not classified as

acutely toxic by

inhalation

[1][6]

Expert Insight: The LD50 values indicate moderate acute toxicity via the oral route and low

toxicity via the dermal route. The high LC50 value suggests that acute toxicity from inhalation

is unlikely under normal conditions of use.
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Skin and Eye Irritation
There are some conflicting reports regarding the irritation potential of Propisochlor.

Skin Irritation: Most sources indicate that Propisochlor is non-irritating or causes

temporary/mild irritation to the skin.[1][4][5] However, prolonged contact may still cause

irritation.[6]

Eye Irritation: The data on eye irritation is more varied. Some studies in rabbits report it as

non-irritating, while others classify it as a moderate or serious eye irritant, causing symptoms

like stinging, tearing, redness, and swelling.[1][4][6][10] Given the potential for serious eye

irritation, appropriate eye protection is crucial when handling this substance.[6][7]

Sensitization
Propisochlor is considered a skin sensitizer.[1][11] The Buehler test on guinea pigs indicated its

potential to cause an allergic skin reaction.[1] Therefore, individuals with known sensitivities

should avoid direct contact.

Genotoxicity and Carcinogenicity
Genotoxicity: The available data suggests that Propisochlor is not genotoxic.[1] No evidence

of mutagenicity was found in the Ames test.[12]

Carcinogenicity: Propisochlor is not considered to be a carcinogen by major regulatory

bodies such as IARC, ACGIH, NTP, or OSHA.[6]

Reproductive and Developmental Toxicity
Existing data indicates that Propisochlor is not expected to cause reproductive or

developmental effects.[6] Animal testing did not show any effects on fertility.[13] One

computational analysis using a QSAR model for developmental toxicity also classified it as a

non-developmental toxicant.[14]

Specific Target Organ Toxicity (STOT)
Propisochlor is not classified for specific target organ toxicity following single or repeated

exposure.[6]
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Experimental Protocols: A Conceptual Workflow
The following diagram illustrates a generalized workflow for an acute oral toxicity study, a

fundamental test in toxicological assessment, based on OECD Test Guideline 423 (Acute Oral

Toxicity - Acute Toxic Class Method).
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Phase 1: Preparation

Phase 2: In-Life

Phase 3: Post-Mortem & Data Analysis

Test Substance Characterization
(Propisochlor, CAS 86763-47-5)

Animal Selection & Acclimatization
(e.g., Female Rats, 8-12 weeks old)

Dose Formulation & Vehicle Selection

Sighting Study (Optional)
(Single animal, sequential dosing)

Initiate Dosing

Main Study Dosing
(3 animals per step, fixed doses)

Clinical Observations
(Mortality, clinical signs, body weight)

Gross Necropsy

End of Observation Period (14 days)

Histopathology (if required)

Data Analysis & LD50 Estimation

J

Final Report & Classification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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